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Compound of Interest

Compound Name: 7-Aminoflunitrazepam

Cat. No.: B158405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 7-Aminoflunitrazepam, the

primary metabolite of flunitrazepam (Rohypnol®), across three common biological matrices:

hair, urine, and oral fluid. Understanding the distribution and detection of this metabolite is

crucial for clinical and forensic toxicology. This document summarizes key quantitative data,

details experimental protocols, and visualizes metabolic and experimental workflows to aid in

the selection of appropriate analytical strategies.

Quantitative Data Summary
The following tables provide a comparative summary of quantitative data for the detection of 7-
Aminoflunitrazepam in hair, urine, and oral fluid based on various analytical methods.

Table 1: Comparison of Limits of Detection (LOD) and Quantification (LOQ) for 7-
Aminoflunitrazepam
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Biological Matrix Analytical Method
Limit of Detection
(LOD)

Limit of
Quantification
(LOQ)

Hair GC-NCI-MS - 0.5 pg/mg[1]

LC-MS/MS <0.0005 ng/mg -[1]

Urine NCI-GC-MS - 10 pg/mL[2]

Capillary LC-MS/MS 0.05 ng/mL 0.1 ng/mL[3]

Chronoamperometry 80 ng/mL -[4]

Oral Fluid GC-MS-NCI 0.1 µg/L 0.15 µg/L

Table 2: Typical Concentrations and Detection Windows for 7-Aminoflunitrazepam

Biological Matrix Dosage
Peak
Concentration

Detection Window

Hair Single 2 mg dose 0.5-8.0 pg/mg
Detectable after 24

hours, up to 28 days

Chronic users
0.01-0.34 ng/mg

(median 0.09 ng/mg)

Months to years

depending on hair

length

Urine Single 2 mg dose 70-518 ng/mL Up to 28 days

Oral Fluid Single 1 mg dose
1-3 µg/L (within 2-4

hours)
At least 6 hours

Metabolic Pathway and Experimental Workflow
The following diagrams illustrate the metabolic conversion of flunitrazepam to 7-
aminoflunitrazepam and a general workflow for its analysis in biological samples.
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Metabolic Pathway of Flunitrazepam
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Metabolic conversion of Flunitrazepam.
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General Experimental Workflow for 7-Aminoflunitrazepam Analysis

Sample Preparation

Analysis

Data Processing

Sample Collection (Hair, Urine, or Oral Fluid)

Extraction (e.g., SPE, LLE)

Derivatization (optional, for GC-MS)

Chromatographic Separation (GC or LC)

Mass Spectrometric Detection (MS or MS/MS)

Quantification

Data Review and Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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